Cas no 1806351-34-7 (2,6-Dibromo-3,4-difluorothiophenol)

• Product Name: 2,6-Dibromo-3,4-difluorothiophenol
• CAS No: 1806351-34-7
• MF: C₆H₂Br₂F₂S
• MW: 303.949885845184
• MDL: MFCD28784465
• CID: 4707594
• Update Time: 2025-05-27

2,6-Dibromo-3,4-difluorothiophenol Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-3,4-difluorothiophenol

• MDL： MFCD28784465
• Inchi： 1S/C6H2Br2F2S/c7-2-1-3(9)5(10)4(8)6(2)11/h1,11H
• InChI Key： OVZZNEPKOBZMKE-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1S)Br)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Topological Polar Surface Area: 1

Additional information on 2,6-Dibromo-3,4-difluorothiophenol

Recent Advances in the Application of 2,6-Dibromo-3,4-difluorothiophenol (CAS: 1806351-34-7) in Chemical Biology and Pharmaceutical Research

The compound 2,6-Dibromo-3,4-difluorothiophenol (CAS: 1806351-34-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This halogenated thiophenol derivative serves as a critical intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutics and agrochemicals. Recent studies have highlighted its role in facilitating cross-coupling reactions, enabling the construction of complex molecular architectures with high precision and efficiency.

One of the most notable applications of 2,6-Dibromo-3,4-difluorothiophenol is its use in the synthesis of sulfur-containing heterocycles, which are pivotal in drug discovery. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy in the palladium-catalyzed C-S bond formation, leading to the development of potent kinase inhibitors. The study reported a yield improvement of up to 85% when using this compound as a precursor, underscoring its synthetic utility. Furthermore, the electron-withdrawing effects of the bromo and fluoro substituents enhance the reactivity of the thiol group, making it an ideal candidate for nucleophilic substitution reactions.

In addition to its synthetic applications, 2,6-Dibromo-3,4-difluorothiophenol has shown promise in material science. Researchers at MIT recently explored its incorporation into conductive polymers, leveraging its ability to stabilize radical species. This property is particularly valuable in the design of organic electronic devices, where stability under oxidative conditions is crucial. The study, published in *Advanced Materials*, revealed that polymers derived from this thiophenol exhibited enhanced charge carrier mobility, paving the way for next-generation optoelectronic materials.

Despite its advantages, challenges remain in the large-scale production and handling of 2,6-Dibromo-3,4-difluorothiophenol due to its sensitivity to moisture and air. Recent advancements in protective group chemistry, however, have mitigated some of these issues. A 2024 report in *Organic Process Research & Development* introduced a novel stabilization technique using ionic liquids, which significantly improved the compound's shelf life and handling safety. This development is expected to accelerate its adoption in industrial settings.

Looking ahead, the potential of 2,6-Dibromo-3,4-difluorothiophenol extends to targeted drug delivery systems. Preliminary studies suggest that its derivatives can be functionalized to act as prodrugs, releasing active therapeutic agents under specific physiological conditions. Ongoing research aims to explore this avenue further, with a focus on optimizing bioavailability and reducing off-target effects. The compound's versatility and reactivity position it as a cornerstone in the future of medicinal chemistry and materials science.